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Compound of Interest

Compound Name: cis-3,3,5-Trimethylcyclohexanol

CAS No.: 54352-39-5

Cat. No.: B1227284

Get Quote

Chemical Identifiers, Synthesis, and Pharmacological Applications[1][2]

Executive Summary
This technical guide addresses the chemical identity, synthesis, and pharmacological profile of

Homomenthol.[2] It is critical to address an immediate nomenclature paradox: while the prefix

"homo-" in IUPAC nomenclature typically denotes the addition of a methylene group (

) to a parent structure (implying a C11 homolog of the C10 menthol), in industrial and
pharmaceutical contexts, "Homomenthol" is the established trade name for 3,3,5-
Trimethylcyclohexanol (C9H18O).[2]

This guide focuses on the commercially and pharmaceutically relevant 3,3,5-

Trimethylcyclohexanol (CAS 116-02-9), a structural analog of menthol used as a cooling agent

and a key precursor in the synthesis of the vasodilator Cyclandelate.[1][2][3]

Part 1: Chemical Identity & Nomenclature
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The ambiguity of "Homomenthol" requires precise definition. Unlike (-)-Menthol (5-methyl-2-

propan-2-ylcyclohexan-1-ol), Homomenthol lacks the isopropyl group, replacing it with a gem-

dimethyl arrangement.[2]

Table 1: Chemical Identifiers and Synonyms
Identifier Type Value Notes

Common Name Homomenthol

Trade name; often implies the

commercial mixture of isomers.

[1][2]

IUPAC Name 3,3,5-Trimethylcyclohexan-1-ol
Preferred IUPAC Name (PIN).

[2][3]

CAS Number (Mix) 116-02-9
General entry for the isomer

mixture.[1][2]

CAS (cis-isomer) 933-48-2
(1S,5S)-3,3,5-

trimethylcyclohexanol

CAS (trans-isomer) 767-54-4
(1R,5S)-3,3,5-

trimethylcyclohexanol

Molecular Formula
Molecular Weight: 142.24

g/mol

SMILES CC1CC(CC(C1)(C)C)O

Key Applications
Cyclandelate precursor,

Fragrance, TRPM8 Agonist

Used in vasodilators and

cooling compositions.[2][3]

Stereochemical Configuration
Homomenthol exists primarily as a mixture of cis and trans isomers.[2] The cis isomer (hydroxyl

group axial or equatorial depending on ring flip, but typically defined relative to the 5-methyl

group) and trans isomer exhibit distinct thermodynamic stabilities.[2]

Trans-isomer: Generally more thermodynamically stable.[2]

Cis-isomer: Often the kinetic product in specific hydrogenation conditions.[2]
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Part 2: Synthesis & Production Protocols
The industrial production of Homomenthol relies on the catalytic hydrogenation of Isophorone

(3,5,5-Trimethyl-2-cyclohexen-1-one).[2] This process is chemically significant because it

requires the reduction of both the alkene (

) and the ketone (

) functionalities.[2]

Reaction Logic (Causality)
We utilize Ruthenium (Ru) based catalysts rather than standard Nickel (Raney Ni) for this

protocol.[2]

Reasoning: Ruthenium offers higher diastereoselectivity and operates effectively at lower

temperatures compared to Copper-Chromite catalysts, minimizing the formation of

completely deoxygenated byproducts (trimethylcyclohexane).[2]

Experimental Protocol: High-Pressure Hydrogenation of
Isophorone
Safety Warning:This protocol involves high-pressure hydrogen gas (flammable/explosive) and

pyrophoric catalysts.[2] Conduct only in a rated autoclave.

Materials:

Precursor: Isophorone (CAS 78-59-1)[2]

Catalyst: 5% Ruthenium on Activated Carbon (Ru/C)[2]

Solvent: Solvent-free (Neat) or Isopropanol[2]

Hydrogen Gas (

)[2]

Step-by-Step Workflow:
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Catalyst Loading: Charge the high-pressure autoclave with Isophorone and 0.5 wt% of the

Ru/C catalyst.[2]

Note: If using a solvent, maintain a 20% w/v concentration.[2] Neat reactions are preferred

for industrial throughput.[2]

Purging: Seal the reactor. Purge three times with Nitrogen (

) to remove oxygen, then three times with Hydrogen (

).[2]

Pressurization: Pressurize the reactor to 30–50 bar with

.

Reaction: Heat the mixture to 120°C under vigorous stirring (1000 RPM).

Mechanism:[2][4][5][6][7] The C=C bond reduces first (kinetic control) to form

Dihydroisophorone (3,3,5-Trimethylcyclohexanone), followed by the reduction of the C=O

bond to the alcohol.[2]

Monitoring: Monitor

uptake. Reaction is complete when uptake plateaus (approx. 2-4 hours).[2]

Work-up: Cool to room temperature. Vent excess

. Filter the catalyst (recyclable).[2]

Purification: The crude filtrate contains a mix of cis/trans homomenthol.[2] Isolate via

fractional distillation (bp 198°C).[2]

Visualization: Synthesis Pathway
The following diagram illustrates the stepwise reduction from Isophorone to Homomenthol.
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Reaction Conditions

Isophorone
(C9H14O)

Dihydroisophorone
(Intermediate Ketone)

+ H2 (Cat: Ru/C)
Step 1: Alkene Reduction Homomenthol

(3,3,5-Trimethylcyclohexanol)

+ H2 (Cat: Ru/C)
Step 2: Ketone Reduction

Temp: 120°C
Pressure: 30-50 bar
Catalyst: 5% Ru/C

Click to download full resolution via product page

Figure 1: Stepwise catalytic hydrogenation of Isophorone to Homomenthol.

Part 3: Pharmacological Applications (TRPM8
Agonism)
Homomenthol acts as a cooling agent by interacting with the TRPM8 (Transient Receptor

Potential Melastatin 8) ion channel, the primary molecular transducer of cold sensation in the

somatosensory system.[2][4][5]

Mechanism of Action
Unlike Menthol, which has high affinity for the TRPM8 voltage-gated sensor, Homomenthol

exhibits a modified binding profile due to the lack of the isopropyl "anchor" group.[2]

Binding: Homomenthol binds to the transmembrane domain (S1-S4) of the TRPM8 channel.

[2]

Gating: Binding stabilizes the open state of the channel, shifting the voltage-activation curve

toward physiological potentials.[2]

Influx: This allows non-selective cation influx (

,

).[2]
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Depolarization: The influx depolarizes the sensory neuron, triggering an action potential

interpreted by the CNS as "cold."[2]

Comparative Efficacy: Homomenthol is generally considered to have a lower cooling intensity

than (-)-Menthol but possesses a different odor profile (less minty, more

chemical/camphoraceous), making it useful in specific formulations where the strong mint odor

is undesirable.[2]

Visualization: TRPM8 Signaling Pathway
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Figure 2: Signal transduction pathway for Homomenthol-induced TRPM8 activation.[2]
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Part 4: Analytical Characterization
To validate the synthesis of Homomenthol, the following analytical parameters are standard.

Gas Chromatography-Mass Spectrometry (GC-MS)[2]
Column: HP-5MS or equivalent non-polar column.[2]

Fragmentation Pattern (EI, 70eV):

Molecular Ion:[2][4][7]

142 (often weak).[2]

Base Peak: Look for characteristic fragmentation of the trimethylcyclohexane ring.[2]

Differentiation: Cis and Trans isomers will have distinct retention times (Trans usually

elutes earlier on non-polar columns due to lower boiling point/polarity interaction).[2]

NMR Spectroscopy ( NMR, 400 MHz, )
Key Signal: The carbinol proton (

) is the diagnostic handle.[2]

Axial Proton (Trans-alcohol): Appears as a broad multiplet (tt or similar) at

3.5–4.0 ppm with large coupling constants (

Hz).[2]

Equatorial Proton (Cis-alcohol): Appears as a narrower multiplet at

3.9–4.2 ppm with smaller coupling constants (

Hz).[2]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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